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Compound of Interest

1-Boc-5-Cyano-3-
Compound Name: )
hydroxymethylindole

cat. No.: B1370977

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on 1-Boc-5-Cyano-3-
hydroxymethylindole. Extensive searches of scientific literature and chemical databases did
not yield specific experimental data for some of the physical properties, detailed experimental
protocols for its synthesis and characterization, or its specific involvement in signaling
pathways. The information presented herein is based on available data for the compound and
general knowledge of related indole derivatives. Further experimental validation is required for
definitive characterization.

Core Physical Properties

While specific experimental values for properties such as melting point, boiling point, and
solubility of 1-Boc-5-Cyano-3-hydroxymethylindole are not readily available in published
literature, its fundamental molecular characteristics have been established.

Property Value Source
Molecular Formula C15H16N203 [1112][3]
Molecular Weight 272.3 g/mol [11[2][3]
CAS Number 914349-11-4 [1][2]
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Hypothetical Experimental Protocols

Detailed experimental procedures for the synthesis and characterization of 1-Boc-5-Cyano-3-
hydroxymethylindole are not explicitly documented. However, based on standard organic
synthesis and analytical techniques for similar N-Boc protected indole derivatives, a

generalized workflow can be proposed.

Synthesis Workflow

The synthesis of 1-Boc-5-Cyano-3-hydroxymethylindole would likely involve the protection of
the indole nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by functionalization at the
3-position. A possible synthetic route is outlined in the workflow diagram below.

Hypothetical Synthesis Workflow

Starting Material Protection Purification Final Product

5-Cyano-3-hydroxymethylindole }jﬂb{ Reaction with (Boc)20, Base (e.g., DMAP), in an inert solvent (e.g., THF) }ﬂﬁb{ Work-up and Column Chromatography [— 1223 g IR RN RV
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Caption: Hypothetical synthesis workflow for 1-Boc-5-Cyano-3-hydroxymethylindole.

Characterization Methodology

The structural confirmation of the synthesized 1-Boc-5-Cyano-3-hydroxymethylindole would
be achieved through a combination of spectroscopic techniques.
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Characterization Workflow

Sample

Purified Product

SpectroscopiclAnalysis

1H and 3C NMR Spectroscopy Infrared (IR) Spectroscopy Mass Spectrometry (MS)

[ ]

Spectral Interpretation and Structural Confirmation

Purity Asiessment

HPLC or Elemental Analysis
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Caption: Standard workflow for the characterization of an organic compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR would confirm the presence
and connectivity of protons, while 13C NMR would identify the carbon framework.
Characteristic shifts for the Boc protecting group, the indole core, the cyano group, and the

hydroxymethyl group would be expected.

« Infrared (IR) Spectroscopy: IR analysis would identify key functional groups. Expected
characteristic peaks would include a C=N stretch for the cyano group, an O-H stretch for the
hydroxyl group, and C=0 stretching for the carbamate of the Boc group.
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e Mass Spectrometry (MS): Mass spectrometry would determine the molecular weight of the
compound, confirming the expected value of 272.3 g/mol . Fragmentation patterns could
provide further structural information.

Potential Biological Relevance: Indole Derivatives
and the ERK/MAPK Signaling Pathway

While the specific biological activity of 1-Boc-5-Cyano-3-hydroxymethylindole is not
reported, indole derivatives are a well-established class of compounds with diverse
pharmacological activities, including roles as anticancer agents.[4][5][6] Many indole-based
compounds exert their effects by modulating key cellular signaling pathways. One such critical
pathway is the Extracellular signal-Regulated Kinase (ERK) / Mitogen-Activated Protein Kinase
(MAPK) pathway, which is frequently dysregulated in cancer.[7][8][9]

The ERK/MAPK pathway is a central signaling cascade that transduces signals from cell
surface receptors to the nucleus, regulating cellular processes such as proliferation,
differentiation, and survival.[7][10] The pathway is initiated by the binding of growth factors to
receptor tyrosine kinases (RTKs), leading to the activation of Ras, which in turn activates a
kinase cascade involving Raf, MEK, and finally ERK.[8][9][11] Activated ERK can then
phosphorylate a variety of substrates in the cytoplasm and nucleus, leading to changes in gene
expression and cellular response.
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Overview of the ERK/MAPK Signaling Pathway
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Caption: Potential modulation of the ERK/MAPK pathway by an indole derivative.
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Given its structure, 1-Boc-5-Cyano-3-hydroxymethylindole could potentially be investigated
for its ability to modulate the ERK/MAPK pathway or other signaling cascades relevant to drug
discovery. The cyano and hydroxymethyl functional groups offer sites for further chemical
modification to optimize activity and selectivity.

Conclusion

1-Boc-5-Cyano-3-hydroxymethylindole is a commercially available indole derivative with a
defined molecular formula and weight. However, a comprehensive understanding of its physical
properties and biological activities is currently lacking in the public domain. The provided
hypothetical workflows for synthesis and characterization, along with the overview of the
potentially relevant ERK/MAPK signaling pathway, serve as a foundational guide for
researchers interested in exploring this compound. Future experimental studies are essential to
elucidate the specific physicochemical characteristics and the therapeutic potential of 1-Boc-5-
Cyano-3-hydroxymethylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-Butyl 5-cyano-3-(hydroxymethyl)-1H-indole-1-carboxylate - [sigmaaldrich.com]

2. tert-Butyl 5-cyano-3-(hydroxymethyl)-1H-indole-1-carboxylate | 914349-11-4
[sigmaaldrich.com]

e 3. 5-CYANO-3-HYDROXYMETHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
CAS#: [amp.chemicalbook.com]

o 4. Target-based anticancer indole derivatives and insight into structure—activity relationship:
A mechanistic review update (2018-2021) - PMC [pmc.ncbi.nim.nih.gov]

o 5. discovery.researcher.life [discovery.researcher.life]
e 6. mdpi.com [mdpi.com]
e 7. geneglobe.giagen.com [geneglobe.giagen.com]

o 8. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1370977?utm_src=pdf-body
https://www.benchchem.com/product/b1370977?utm_src=pdf-body
https://www.benchchem.com/product/b1370977?utm_src=pdf-body
https://www.benchchem.com/product/b1370977?utm_src=pdf-body
https://www.benchchem.com/product/b1370977?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/substance/bbetertbutyl5cyano3hydroxymethyl1hindole1carboxylate2723914349114
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f44b2
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f44b2
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3764277_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3764277_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9293743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9293743/
https://discovery.researcher.life/article/a-review-on-indole-as-a-cardinal-scaffold-for-anticancer-drugs-development/040813327eb63a6c9f9ed6cc4163b2fd
https://www.mdpi.com/1420-3049/28/6/2587
https://geneglobe.qiagen.com/us/knowledge/pathways/erk-mapk-signaling
https://en.wikipedia.org/wiki/MAPK/ERK_pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
e 10. MAPK/Erk in Growth and Differentiation | Cell Signaling Technology [cellsignal.com]
e 11. Extracellular signal-regulated kinases - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-Boc-
5-Cyano-3-hydroxymethylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370977#physical-properties-of-1-boc-5-cyano-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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